![molecular formula C16H14BrN3O B4960129 6-bromo-N-(2-methoxy-5-methylphenyl)-4-quinazolinamine](/img/structure/B4960129.png)
6-bromo-N-(2-methoxy-5-methylphenyl)-4-quinazolinamine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
6-bromo-N-(2-methoxy-5-methylphenyl)-4-quinazolinamine is a chemical compound that has been the focus of scientific research due to its potential application in the development of novel drugs. This compound belongs to the class of quinazoline derivatives, which have been found to exhibit a wide range of biological activities.
Mechanism of Action
The mechanism of action of 6-bromo-N-(2-methoxy-5-methylphenyl)-4-quinazolinamine is not fully understood. However, it has been suggested that this compound may exert its biological activities by inhibiting specific enzymes or signaling pathways that are involved in the development and progression of diseases.
Biochemical and Physiological Effects:
Studies have shown that this compound can inhibit the growth of cancer cells by inducing apoptosis and cell cycle arrest. This compound has also been found to exhibit anti-inflammatory activity by reducing the production of inflammatory cytokines. In addition, this compound has been shown to inhibit the replication of certain viruses.
Advantages and Limitations for Lab Experiments
One advantage of using 6-bromo-N-(2-methoxy-5-methylphenyl)-4-quinazolinamine in lab experiments is its ability to exhibit a wide range of biological activities. This compound can be used as a starting point for the development of novel drugs for the treatment of various diseases. However, one limitation of using this compound is its low solubility in water, which can make it difficult to work with in certain experimental settings.
Future Directions
There are several future directions for research on 6-bromo-N-(2-methoxy-5-methylphenyl)-4-quinazolinamine. One direction is to further investigate its mechanism of action and identify specific targets that are involved in its biological activities. Another direction is to optimize its chemical structure to improve its solubility and bioavailability. Additionally, this compound can be used as a lead compound for the development of more potent and selective drugs for the treatment of various diseases.
Synthesis Methods
The synthesis of 6-bromo-N-(2-methoxy-5-methylphenyl)-4-quinazolinamine involves a multi-step process that starts with the reaction of 2-methoxy-5-methylbenzaldehyde with 2-aminobenzoic acid to form 2-methoxy-5-methyl-N-(2-carboxyphenyl)benzamide. This intermediate is then reacted with phosphorus oxychloride to form 2-methoxy-5-methyl-N-(2-chlorophenyl)benzamide. The final product is obtained by reacting this intermediate with 6-bromoquinazoline in the presence of potassium carbonate.
Scientific Research Applications
6-bromo-N-(2-methoxy-5-methylphenyl)-4-quinazolinamine has been the focus of scientific research due to its potential application in the development of drugs for the treatment of various diseases. This compound has been found to exhibit anti-cancer, anti-inflammatory, and anti-viral activities in vitro.
properties
IUPAC Name |
6-bromo-N-(2-methoxy-5-methylphenyl)quinazolin-4-amine |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H14BrN3O/c1-10-3-6-15(21-2)14(7-10)20-16-12-8-11(17)4-5-13(12)18-9-19-16/h3-9H,1-2H3,(H,18,19,20) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RYEWGJBCPHSBPW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)OC)NC2=NC=NC3=C2C=C(C=C3)Br |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H14BrN3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
344.21 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.